Cas no 1562987-80-7 (5-Chloro-8-iodo-2-(methylthio)pyrido[4,3-d]pyrimidine)

• Product Name: 5-Chloro-8-iodo-2-(methylthio)pyrido[4,3-d]pyrimidine
• CAS No: 1562987-80-7
• MF: C₈H₅ClIN₃S
• MW: 337.567870855331
• MDL: MFCD28660969
• CID: 5180952
• Update Time: 2026-03-05

5-Chloro-8-iodo-2-(methylthio)pyrido[4,3-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-8-iodo-2-(methylthio)pyrido[4,3-d]pyrimidine

• MDL： MFCD28660969
• Inchi： 1S/C8H5ClIN3S/c1-14-8-12-2-4-6(13-8)5(10)3-11-7(4)9/h2-3H,1H3
• InChI Key： FKWCPZMPHZJITP-UHFFFAOYSA-N
• SMILES： C1(SC)=NC=C2C(Cl)=NC=C(I)C2=N1

Additional information on 5-Chloro-8-iodo-2-(methylthio)pyrido[4,3-d]pyrimidine

Research Brief on 5-Chloro-8-iodo-2-(methylthio)pyrido[4,3-d]pyrimidine (CAS: 1562987-80-7): Recent Advances and Applications

The compound 5-Chloro-8-iodo-2-(methylthio)pyrido[4,3-d]pyrimidine (CAS: 1562987-80-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and emerging roles in drug discovery.

Recent studies have highlighted the versatility of 5-Chloro-8-iodo-2-(methylthio)pyrido[4,3-d]pyrimidine as a key intermediate in the development of kinase inhibitors. Its pyrido[4,3-d]pyrimidine core serves as a privileged scaffold for targeting ATP-binding sites in various kinases, making it a promising candidate for oncology and inflammatory disease research. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the synthesis of selective JAK2 inhibitors, showing nanomolar potency in cellular assays.

Structural modifications of this compound have revealed interesting structure-activity relationships (SAR). The chloro and iodo substituents at positions 5 and 8 respectively provide handles for further functionalization through cross-coupling reactions, while the methylthio group at position 2 has been shown to influence both the binding affinity and metabolic stability of derived compounds. Recent computational studies using molecular docking and dynamics simulations have provided insights into its binding modes with various kinase targets.

In addition to its application in kinase inhibitor development, 5-Chloro-8-iodo-2-(methylthio)pyrido[4,3-d]pyrimidine has shown promise in other therapeutic areas. A 2024 preprint publication reported its use as a building block for PROTAC (Proteolysis Targeting Chimera) molecules targeting BET proteins, demonstrating efficient degradation of BRD4 in cancer cell lines. The compound's balanced lipophilicity and molecular weight make it particularly suitable for such bifunctional molecule designs.

The synthetic accessibility of this compound has also been improved in recent years. A 2023 patent application disclosed a novel, scalable synthesis route starting from commercially available 2-amino-4-chloropyridine, achieving an overall yield of 42% with excellent purity. This advancement addresses previous challenges in large-scale production and opens possibilities for broader investigation of its medicinal chemistry potential.

Ongoing research is exploring the compound's potential in addressing drug resistance mechanisms. Preliminary data presented at the 2024 ACS Spring Meeting showed that derivatives of 5-Chloro-8-iodo-2-(methylthio)pyrido[4,3-d]pyrimidine could overcome resistance mutations in EGFR and ALK kinases, suggesting its utility in next-generation targeted therapies. These findings position this compound as a valuable tool in the ongoing battle against acquired resistance in cancer treatment.

Future research directions include further optimization of its physicochemical properties for improved drug-like characteristics and expansion of its application to other target classes beyond kinases. The compound's unique combination of halogen atoms and heterocyclic structure continues to make it a focus of innovative drug discovery efforts, with several pharmaceutical companies reportedly including it in their screening libraries for new target identification.